Cas no 2229363-37-3 (tert-butyl N-{2-(hydroxyamino)methyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-(hydroxyamino)methyl-4-methoxyphenyl}carbamate
• CAS No: 2229363-37-3
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 6155431
• PubChem ID: 165621445
• Update Time: 2025-10-29

tert-butyl N-{2-(hydroxyamino)methyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(hydroxyamino)methyl-4-methoxyphenyl}carbamate
• tert-butyl N-{2-[(hydroxyamino)methyl]-4-methoxyphenyl}carbamate
• 2229363-37-3
• EN300-1892132

• Inchi： 1S/C13H20N2O4/c1-13(2,3)19-12(16)15-11-6-5-10(18-4)7-9(11)8-14-17/h5-7,14,17H,8H2,1-4H3,(H,15,16)
• InChI Key： PKHOOCGBUOQOQB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1CNO)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.14230712g/mol
• Monoisotopic Mass: 268.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.8Ų

Additional information on tert-butyl N-{2-(hydroxyamino)methyl-4-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-(hydroxyamino)methyl-4-methoxyphenyl}carbamate (CAS No. 2229363-37-3)

The compound tert-butyl N-{2-(hydroxyamino)methyl-4-methoxyphenyl}carbamate, identified by its CAS No. 2229363-37-3, is a specialized chemical entity gaining attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a hydroxyamino moiety and a methoxyphenyl ring, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and protease-targeting therapeutics, aligning with current trends in precision medicine.

In recent years, the demand for carbamate derivatives like this compound has surged due to their versatility in organic synthesis. The tert-butyl group enhances stability, while the hydroxyamino segment offers reactivity for further modifications. This dual functionality makes it valuable for designing enzyme modulators and signal transduction inhibitors—key areas in oncology and neurodegenerative disease research. Notably, its 4-methoxyphenyl component aligns with studies on blood-brain barrier permeability, a hot topic in CNS drug development.

From a synthetic chemistry perspective, CAS No. 2229363-37-3 exemplifies advancements in protective group strategies. The N-carbamate structure allows controlled deprotection under mild conditions, addressing industry needs for green chemistry and atom economy. These attributes resonate with growing searches for sustainable synthetic routes and reduced byproduct formation in API manufacturing. Laboratories frequently inquire about its solubility profiles and HPLC purification methods, reflecting practical concerns in process optimization.

The compound’s potential extends to bioconjugation techniques, where its hydroxyamino group enables selective linkage to carbonyl-containing biomolecules. This property fuels innovation in antibody-drug conjugates (ADCs) and diagnostic probes—fields experiencing exponential growth. Discussion forums often highlight questions about its stability under physiological pH and compatibility with click chemistry, underscoring its interdisciplinary relevance.

Analytical characterization of tert-butyl N-{2-(hydroxyamino)methyl-4-methoxyphenyl}carbamate typically involves LC-MS and NMR spectroscopy, with particular emphasis on distinguishing its rotameric forms. Such detailed analysis meets the pharmaceutical industry’s stringent QC/QA requirements, a recurring theme in regulatory discussions. Additionally, its crystallization behavior attracts attention from material scientists exploring polymorphic control strategies.

Emerging applications include its use as a precursor for metal-chelating ligands in catalytic systems, coinciding with increased interest in transition-metal catalysis. The compound’s electron-rich aromatic system also makes it a candidate for photodynamic therapy research, connecting to trending searches about non-invasive treatment modalities. Patent databases reveal growing IP activity around structurally analogous N-protected amino derivatives, signaling commercial potential.

Storage and handling protocols for this compound emphasize protection from moisture and oxidation, with recommendations for argon atmosphere storage—a detail frequently queried by industrial users. Its thermal decomposition profile has been studied using TGA-DSC, providing data crucial for scale-up processes and safety assessments in pilot plants.

In academic circles, CAS No. 2229363-37-3 serves as a case study for retrosynthetic analysis exercises, demonstrating convergent synthesis principles. The compound’s modular design allows demonstration of protecting group compatibility, making it a valuable teaching tool for advanced organic chemistry courses. Recent publications have explored its solid-phase synthesis adaptations, responding to demands for high-throughput screening compatible formats.

The environmental fate of this compound has been evaluated through biodegradation studies, addressing ecological concerns associated with API metabolites. Such investigations align with global initiatives for green pharmaceuticals and correlate with rising searches for eco-friendly chemical alternatives. Its hydrolysis kinetics under various pH conditions are documented in technical literature, serving as reference data for environmental risk assessments.

Looking forward, tert-butyl N-{2-(hydroxyamino)methyl-4-methoxyphenyl}carbamate exemplifies the convergence of medicinal chemistry and materials science. Its structural features continue to inspire research into multifunctional scaffolds, particularly in targeted drug delivery systems. As synthetic methodologies evolve, this compound remains a subject of active investigation across multiple scientific disciplines.